Cas no 439813-83-9 (1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole)

1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole is a boronic ester derivative commonly used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group enhances stability and reactivity, making it valuable for constructing complex molecular architectures. The benzyl-substituted pyrrole core provides versatility in further functionalization. This compound is particularly useful in pharmaceutical and materials science research due to its compatibility with various reaction conditions and its role in forming carbon-carbon bonds. Its air- and moisture-stable nature simplifies handling and storage compared to other boronic acid derivatives.

1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole structure

439813-83-9 structure

Product Name:1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole

CAS No:439813-83-9

MF:C₁₇H₂₂BNO₂

MW:283.17308473587

CID:2133538

Update Time:2025-05-28

1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

- 1-benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
- ZGHSKJAXSNIWRQ-UHFFFAOYSA-N
- MB13125
- J3.594.545H
- 1-BENZYL-1H-PYRROL-3-YLBORONIC ACID PINACOL ESTER
- 1-benzyl-3-(4,4,5,5 -tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
- 1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrrole
- 1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
- Inchi： 1S/C17H22BNO2/c1-16(2)17(3,4)21-18(20-16)15-10-11-19(13-15)12-14-8-6-5-7-9-14/h5-11,13H,12H2,1-4H3
- InChI Key： ZGHSKJAXSNIWRQ-UHFFFAOYSA-N
- SMILES： O1B(C2C=CN(CC3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 350
Topological Polar Surface Area: 23.4

1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1440999-100mg	1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	439813-83-9	98%	100mg	￥9619.00	2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1440999-250mg	1-Benzyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole	439813-83-9	98%	250mg	￥15389.00	2024-05-13